Methyl 4-(4-acetylpiperazin-1-yl)-3-[(3-chloro-4-methoxybenzoyl)amino]benzoate

• Molecular Formula: C22H24ClN3O5
• Molecular Weight: 445.9 g/mol
• IUPAC Name: methyl 4-(4-acetylpiperazin-1-yl)-3-[(3-chloro-4-methoxybenzoyl)amino]benzoate
• InChI: InChI=1S/C22H24ClN3O5/c1-14(27)25-8-10-26(11-9-25)19-6-4-16(22(29)31-3)13-18(19)24-21(28)15-5-7-20(30-2)17(23)12-15/h4-7,12-13H,8-11H2,1-3H3,(H,24,28)
• InChI Key: XDJMAYFQXXHCIY-UHFFFAOYSA-N
• SMILES: CC(=O)N1CCN(CC1)C2=C(C=C(C=C2)C(=O)OC)NC(=O)C3=CC(=C(C=C3)OC)Cl

Description

Methyl 4-(4-acetylpiperazin-1-yl)-3-[(3-chloro-4-methoxybenzoyl)amino]benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential application in the field of medicinal chemistry. This compound is a member of the benzamide family and has been found to exhibit promising biological activities, making it a subject of interest for researchers worldwide.

Mechanism of Action

The exact mechanism of action of Methyl 4-(4-acetylpiperazin-1-yl)-3-[(3-chloro-4-methoxybenzoyl)amino]benzoate is not fully understood. However, studies have suggested that this compound exerts its biological activities by inhibiting the activity of specific enzymes and signaling pathways involved in cancer cell growth and proliferation. Additionally, this compound has been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. Studies have shown that this compound can inhibit the activity of specific enzymes and signaling pathways involved in cancer cell growth and proliferation. Additionally, this compound has been found to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been found to exhibit anti-inflammatory and anti-microbial activities.

Advantages and Limitations for Lab Experiments

One of the major advantages of using Methyl 4-(4-acetylpiperazin-1-yl)-3-[(3-chloro-4-methoxybenzoyl)amino]benzoate in lab experiments is its potent biological activity. This compound has been found to exhibit anti-cancer, anti-inflammatory, and anti-microbial activities, making it a potential candidate for drug development. Additionally, the synthesis of this compound is relatively straightforward, making it accessible to researchers worldwide. However, one of the limitations of using this compound in lab experiments is the lack of information regarding its toxicity and pharmacokinetics.

Future Directions

There are several future directions for research on Methyl 4-(4-acetylpiperazin-1-yl)-3-[(3-chloro-4-methoxybenzoyl)amino]benzoate. One of the most significant areas of research is the elucidation of its mechanism of action. Understanding how this compound exerts its biological activities could provide valuable insights into the development of novel cancer therapies. Additionally, research could focus on the optimization of the synthesis method to improve the yield and purity of the final product. Furthermore, studies could investigate the toxicity and pharmacokinetics of this compound to determine its safety and efficacy as a potential drug candidate.

Synthesis Methods

The synthesis of Methyl 4-(4-acetylpiperazin-1-yl)-3-[(3-chloro-4-methoxybenzoyl)amino]benzoate can be achieved through a multi-step reaction. One of the most commonly used methods involves the reaction between 3-chloro-4-methoxybenzoic acid and 4-(4-acetylpiperazin-1-yl)aniline in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with methyl iodide to obtain the final product.

Scientific Research Applications

Methyl 4-(4-acetylpiperazin-1-yl)-3-[(3-chloro-4-methoxybenzoyl)amino]benzoate has been found to exhibit a range of biological activities, making it a potential candidate for drug development. One of the most significant applications of this compound is in the treatment of cancer. Studies have shown that this compound has potent anti-cancer activity against a range of cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, this compound has been found to exhibit anti-inflammatory and anti-microbial activities, making it a potential candidate for the treatment of inflammatory diseases and infections.